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Compound of Interest

Compound Name: N-(2-cyanoethyl)glycine

Cat. No.: B018384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-(2-
cyanoethyl)glycine, a derivative of the amino acid glycine. Understanding the solubility of this

compound is critical for its application in various research and development settings, including

synthesis, purification, and formulation development. This document compiles available

solubility data, outlines experimental protocols for solubility determination, and presents logical

workflows to guide laboratory practices.

Core Concepts in Solubility
The solubility of a compound is influenced by its molecular structure, including its polarity,

ability to form hydrogen bonds, and molecular size, as well as the properties of the solvent. N-
(2-cyanoethyl)glycine possesses both a polar carboxylic acid group and a secondary amine,

which can participate in hydrogen bonding, and a polar nitrile group. These features suggest a

preference for polar solvents. As with other amino acid derivatives, it exists as a zwitterion,

which generally leads to good solubility in water but limited solubility in non-polar organic

solvents[1]. The presence of the cyanoethyl group, however, introduces a more non-polar

character compared to glycine, which may slightly enhance its solubility in certain organic

solvents.
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Quantitative solubility data for N-(2-cyanoethyl)glycine in a wide range of organic solvents is

not readily available in published literature. However, based on qualitative reports and the

known solubility of similar amino acid derivatives, the following table summarizes the expected

solubility profile.

Solvent Class Solvent
Chemical
Formula

Qualitative
Solubility

Inferred
Quantitative
Solubility (at
25°C)

Protic Solvents Water H₂O
Soluble, "almost

transparency"
High

Ethanol C₂H₅OH Soluble[2]
Moderately

Soluble

Methanol CH₃OH Likely Soluble
Moderately to

Highly Soluble

Aprotic Polar

Solvents

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO
Very Likely

Soluble
High

Dimethylformami

de (DMF)
(CH₃)₂NC(O)H Likely Soluble High

Ethers Diethyl Ether (C₂H₅)₂O Likely Insoluble Very Low

Ketones Acetone (CH₃)₂CO

Sparingly

Soluble to

Insoluble

Low

Hydrocarbons Hexane C₆H₁₄ Insoluble Very Low

Toluene C₇H₈ Insoluble Very Low

Note: Inferred solubility is an estimation based on the physicochemical properties of N-(2-
cyanoethyl)glycine and solubility data for related compounds like glycine and other amino

acid derivatives. Experimental verification is highly recommended.
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Experimental Protocols for Solubility Determination
Accurate determination of solubility is crucial for many applications. Below are detailed

methodologies for assessing the solubility of a compound like N-(2-cyanoethyl)glycine.

Method 1: Visual (Qualitative) Solubility Determination
This method provides a rapid assessment of solubility.

Objective: To determine if a solid is soluble, partially soluble, or insoluble in a given solvent at a

specific temperature.

Materials:

N-(2-cyanoethyl)glycine

A range of organic solvents (e.g., ethanol, methanol, DMSO, DMF, acetone, hexane)

Small test tubes or vials

Spatula

Vortex mixer

Water bath or heating block (optional, for temperature control)

Procedure:

Place a small, pre-weighed amount of N-(2-cyanoethyl)glycine (e.g., 1-5 mg) into a clean,

dry test tube.

Add a small volume of the selected solvent (e.g., 0.1 mL) to the test tube.

Vigorously agitate the mixture using a vortex mixer for 30-60 seconds.

Visually inspect the solution against a contrasting background to see if the solid has

dissolved completely.
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If the solid has not dissolved, continue adding the solvent in small increments (e.g., 0.1 mL)

with vigorous mixing after each addition, up to a total volume of 1 mL.

Record the observations as "soluble" (dissolves completely), "partially soluble" (some solid

remains), or "insoluble" (no apparent dissolution).

For temperature-dependent studies, the test tubes can be placed in a water bath at a

controlled temperature.

Method 2: Gravimetric (Quantitative) Solubility
Determination
This method provides a precise measurement of solubility.

Objective: To quantify the solubility of N-(2-cyanoethyl)glycine in a specific solvent at a given

temperature.

Materials:

N-(2-cyanoethyl)glycine

Selected solvent

Scintillation vials or other sealable containers

Analytical balance

Thermostatically controlled shaker or incubator

Syringe filters (e.g., 0.45 µm PTFE)

Evaporating dish or pre-weighed vial

Oven or vacuum desiccator

Procedure:
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Add an excess amount of N-(2-cyanoethyl)glycine to a known volume or weight of the

solvent in a sealable vial. The presence of undissolved solid is essential to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatically controlled shaker and agitate at a constant temperature

until equilibrium is reached. This may take several hours to days. To confirm equilibrium,

samples can be taken at different time points (e.g., 24, 48, and 72 hours) and analyzed until

the concentration remains constant.

Once equilibrium is reached, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe and filter it through a

syringe filter to remove any undissolved particles.

Transfer the clear filtrate to a pre-weighed evaporating dish or vial.

Evaporate the solvent from the filtrate using a gentle stream of nitrogen, a rotary evaporator,

or by placing it in an oven at a temperature below the decomposition point of the compound.

Once the solvent is completely removed, weigh the dish or vial containing the dried solute.

Calculate the solubility in terms of g/100 mL or other desired units.

Logical Workflow and Influencing Factors
The following diagrams illustrate a logical workflow for solubility testing and the key factors

influencing the solubility of amino acid derivatives like N-(2-cyanoethyl)glycine.
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Caption: A logical workflow for determining the solubility of N-(2-cyanoethyl)glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b018384#n-2-cyanoethyl-glycine-solubility-in-different-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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